Cas no 1806524-35-5 (1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1806524-35-5
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4978315
• Update Time: 2025-05-19

1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10BrClO2/c1-6(14)10(11)9-4-8(12)3-2-7(9)5-13/h2-4,10,13H,5H2,1H3
• InChI Key： ZIEKHMSNHDJRJA-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1806524-35-5 and Product Name: 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one

The compound identified by the CAS number 1806524-35-5 and the product name 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one represents a significant molecule in the realm of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromine and chlorine substituents, along with a hydroxymethyl group, makes it a versatile intermediate for further functionalization, enabling chemists to explore diverse synthetic pathways.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative intermediates that can be incorporated into drug candidates targeting various diseases. The structural features of 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one make it an attractive building block for medicinal chemists. Specifically, the bromine atom at the alpha position provides a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures commonly found in bioactive molecules. Additionally, the hydroxymethyl group can undergo various transformations, including oxidation to an aldehyde or reduction to an alcohol, expanding its synthetic utility.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. Inhibiting these enzymes has become a major focus of drug discovery efforts over the past decade. The aromatic ring system in 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one can be tailored to interact with specific pockets on kinase active sites, while the bromine and chlorine substituents offer opportunities for covalent bond formation with key residues in the enzyme's binding pocket. This combination of features makes it a promising candidate for further derivatization into potent kinase inhibitors.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have been employed to evaluate how 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one interacts with different kinase targets. These studies have revealed that slight modifications to its structure could enhance its binding affinity and selectivity. For instance, replacing the hydroxymethyl group with an amine or carboxylic acid could lead to improved solubility and pharmacokinetic properties, making it more suitable for clinical development.

The synthesis of 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors such as benzaldehyde derivatives. The introduction of bromine at the alpha position typically involves halogenation reactions, which must be carefully controlled to avoid over-halogenation or side reactions. Similarly, the chlorination step must be performed under conditions that prevent unwanted byproducts from forming.

Innovative methodologies have been developed to streamline these synthetic processes. For example, catalytic halogenation techniques using transition metal catalysts have shown promise in achieving regioselective bromination and chlorination without excessive side reactions. Additionally, flow chemistry has emerged as a powerful tool for synthesizing complex molecules like 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one under controlled conditions, improving reproducibility and scalability.

The versatility of this compound extends beyond kinase inhibition. Its structural framework can be modified to explore other therapeutic areas, such as antiviral or anti-inflammatory drugs. For instance, incorporating heterocyclic rings into its structure could lead to compounds with enhanced binding affinity to viral proteases or inflammatory cytokines. The hydroxymethyl group also provides a site for further derivatization into ethers or esters, which can be exploited to improve metabolic stability or bioavailability.

The growing interest in green chemistry has prompted researchers to develop more sustainable synthetic routes for 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one. This includes using renewable feedstocks, minimizing waste generation, and employing energy-efficient reaction conditions. Such approaches not only reduce environmental impact but also lower production costs, making it economically viable for industrial applications.

As research continues to uncover new therapeutic targets and mechanisms, the demand for high-quality intermediates like 1-Bromo-1-(5-chloro-2-(hydroxymethyl)phenyl)propan-2-one is expected to rise. Collaborative efforts between academia and industry are essential in driving innovation forward by combining expertise in organic synthesis with cutting-edge computational methods. By leveraging these tools effectively, scientists can accelerate the discovery and development of novel drug candidates that address unmet medical needs.